2-Iodo-3-methoxypyrazine

• IUPAC Name: 2-iodo-3-methoxypyrazine
• InChI: InChI=1S/C5H5IN2O/c1-9-5-4(6)7-2-3-8-5/h2-3H,1H3
• InChI Key: PDMRYBKGSOJHJJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CN=C1I
• Molecular Formula: C5H5IN2O
• DSSTOX Substance ID: DTXSID20450523
• Molecular Weight: 236.01 g/mol
• CAS No.: 58139-04-1

Description

2-Iodo-3-methoxypyrazine is a useful research compound. Its molecular formula is C5H5IN2O and its molecular weight is 236.01 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Aroma Components in Wine

2-Iodo-3-methoxypyrazine is closely related to methoxypyrazines, important aroma components in wine, especially Sauvignon blanc. Methoxypyrazines contribute to the typical vegetative character associated with this cultivar. The quantification of methoxypyrazines in wine is challenging due to their highly volatile nature. However, studies have employed sensitive techniques like liquid chromatography-tandem mass spectrometry for their quantification, revealing significant relationships between wine methoxypyrazine concentrations and factors like grape maturity, climate, geographical origin, and vintage (Alberts et al., 2016).

Methoxypyrazine Biosynthesis in Grapes

Methoxypyrazines are vital for imparting herbaceous/green/vegetal sensory attributes to certain wine varieties like Cabernet Sauvignon. The biosynthesis of methoxypyrazines in grape berries involves the methylation of hydroxypyrazine intermediates. The expression of a methyltransferase gene, VvOMT3, is crucial for the final step in methoxypyrazine synthesis. The presence and concentration of methoxypyrazines in grape berries are affected by factors like light exposure and crop level, influencing the typical aroma of wines made from specific grape varieties (Dunlevy et al., 2013).

Analysis and Influence of Viticultural and Enological Procedures

Methoxypyrazines, including 2-methoxypyrazines, play a significant role in the aroma and flavor of various vegetables and are prominent in grapes, musts, and wines, especially in Vitis vinifera varieties like Cabernet Sauvignon and Sauvignon Blanc. These compounds contribute herbaceous or vegetal aromas. Analytical techniques like gas chromatography-mass spectroscopy and high-performance liquid chromatography are employed for their analysis. Viticultural practices, climate, soil, grape maturation, and vinification processes significantly impact the methoxypyrazine content in grapes and wines (Sidhu et al., 2015).

Chemical Synthesis Applications

This compound and its derivatives are used in chemical synthesis. For instance, various 3-iodo-4-methoxypyridin-2-ones and related pyrone and coumarin derivatives have been utilized as precursors for the synthesis of furan-fused heterocycles. This involves sequential chemical reactions like Sonogashira-acetylide coupling, dealkylation, and regioselective furan annulation reactions. An Et3N-induced S(N)2 process is crucial for the dealkylation step in these syntheses (Conreaux et al., 2008).

Safety and Hazards

The safety data sheet for 2-Iodo-3-methoxypyrazine indicates that it is harmful if swallowed and causes serious eye damage. It is also toxic if inhaled and may cause allergy or asthma symptoms or breathing difficulties if inhaled. It is very toxic to aquatic life with long-lasting effects.

Mechanism of Action

Target of Action

This compound is a unique chemical provided to early discovery researchers , and its specific biological targets are yet to be identified.

Biochemical Pathways

It’s worth noting that methoxypyrazines, a class of compounds to which 2-iodo-3-methoxypyrazine belongs, are known to contribute to the distinct aroma of certain wines . The biosynthesis of methoxypyrazines involves the methylation of non-volatile hydroxypyrazine precursors .

Biochemical Analysis

Biochemical Properties

Therefore, it’s difficult to elaborate on the role of this product in biochemical reactions or identify the enzymes, proteins, and other biomolecules it interacts with .

Temporal Effects in Laboratory Settings

There is currently no available information on the changes in the effects of 2-Iodo-3-methoxypyrazine over time in laboratory settings .

Dosage Effects in Animal Models

There is currently no available information on how the effects of this compound vary with different dosages in animal models .

Transport and Distribution

There is currently no available information on how this compound is transported and distributed within cells and tissues .

Synthesis routes and methods

Procedure details

To 20 ml of an anhydrous THF solution of 1.3 g of diisopropylamine was added 4.8 ml (2.5 M hexane solution) of n-butyllithium at −78° C., and the mixture was stirred at that temperature for 20 minutes. To the reaction mixture was added 10 ml of a THF solution of 1.1 of 2-methoxypyrazine, followed by stirring at −78° C. for 1 hour. To the reaction mixture was further added 10 ml of a THF solution of 4.0 g of iodine, followed by stirring for 4 hours while gradually elevating the temperature to room temperature. The reaction mixture was diluted with ethyl acetate, washed successively with a saturated sodium thiosulfate aqueous solution and a saturated sodium chloride aqueous solution, and dried over anhydrous sodium sulfate. The solvent was evaporated, and the residue was subjected to silica gel column chromatography using chloroform as a developing solution. The fraction containing the desired compound was concentrated to give 0.49 g of the title compound.